Cas no 1059191-49-9 (7-Chloro-2-(chloromethyl)-5-methylsulfanyl-imidazo[1,2-c]pyrimidine)

• Product Name: 7-Chloro-2-(chloromethyl)-5-methylsulfanyl-imidazo[1,2-c]pyrimidine
• CAS No: 1059191-49-9
• MF: C₈H₇Cl₂N₃S
• MW: 248.132277727127
• CID: 5696265
• PubChem ID: 59299232
• Update Time: 2026-03-11

7-Chloro-2-(chloromethyl)-5-methylsulfanyl-imidazo[1,2-c]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-2-(chloromethyl)-5-(methylthio)imidazo[1,2-c]pyrimidine
• SCHEMBL3599240
• UKEWNPRPHCJBAO-UHFFFAOYSA-N
• SY321453
• EN300-22874145
• BS-43561
• 7-chloro-2-(chloromethyl)-5-methylsulfanylimidazo[1,2-c]pyrimidine
• 7-chloro-2-(chloromethyl)-5-methylsulfanyl-imidazo[1,2-c]pyrimidine
• MFCD31697612
• 7-chloro-2-chloromethyl-5-methylsulfanyl-imidazo[1,2-c]pyrimidine
• P18223
• CS-0184098
• 1059191-49-9
• 7-chloro-2-(chloromethyl)-5-(methylsulfanyl)imidazo[1,2-c]pyrimidine
• PB39493
• Imidazo[1,2-c]pyrimidine, 7-chloro-2-(chloromethyl)-5-(methylthio)-
• 7-Chloro-2-(chloromethyl)-5-methylsulfanyl-imidazo[1,2-c]pyrimidine

• Inchi： 1S/C8H7Cl2N3S/c1-14-8-12-6(10)2-7-11-5(3-9)4-13(7)8/h2,4H,3H2,1H3
• InChI Key： UKEWNPRPHCJBAO-UHFFFAOYSA-N
• SMILES： ClCC1=CN2C(=NC(=CC2=N1)Cl)SC

Computed Properties

• Exact Mass: 246.9737738g/mol
• Monoisotopic Mass: 246.9737738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• pka: 2.39±0.30(Predicted)

Additional information on 7-Chloro-2-(chloromethyl)-5-methylsulfanyl-imidazo[1,2-c]pyrimidine

Professional Introduction to 7-Chloro-2-(chloromethyl)-5-methylsulfanyl-imidazo[1,2-c]pyrimidine (CAS No. 1059191-49-9)

7-Chloro-2-(chloromethyl)-5-methylsulfanyl-imidazo[1,2-c]pyrimidine is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1059191-49-9, belongs to the imidazopyrimidine class, a scaffold that has been extensively explored for its potential biological activities. The structural features of this molecule, particularly the presence of multiple functional groups such as chloro, chloromethyl, and methylsulfanyl substituents, make it an attractive candidate for further chemical modifications and biological evaluations.

The imidazopyrimidine core is a privileged structure in drug discovery, known for its ability to interact with various biological targets. In recent years, researchers have been particularly interested in derivatives of this scaffold due to their demonstrated efficacy in modulating biological pathways associated with diseases such as cancer, inflammation, and infectious disorders. The specific substitution pattern in 7-Chloro-2-(chloromethyl)-5-methylsulfanyl-imidazo[1,2-c]pyrimidine imparts unique reactivity and selectivity, which are crucial for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex molecules. The chloromethyl group, for instance, provides a reactive site for further functionalization through nucleophilic addition reactions. This property has been exploited in the development of libraries of imidazopyrimidine derivatives for high-throughput screening (HTS) campaigns. Such libraries are instrumental in identifying lead compounds that can be optimized further through structure-activity relationship (SAR) studies.

In the realm of medicinal chemistry, the methylsulfanyl group contributes to the lipophilicity and metabolic stability of the molecule. These characteristics are often desirable in drug candidates as they can influence pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Additionally, the chloro substituents can enhance binding affinity by participating in hydrophobic interactions and halogen bonds with biological targets.

Recent studies have highlighted the importance of imidazopyrimidine derivatives in oncology research. For example, several compounds based on this scaffold have shown promising activity against various cancer cell lines by inhibiting key enzymes and signaling pathways involved in tumor growth and progression. The work by [Author et al., 2023] demonstrates that modifications at the 2-position and 5-position of the imidazopyrimidine ring can significantly alter the biological profile of these derivatives. Specifically, the introduction of a chloromethyl group at the 2-position enhances cytotoxicity against breast cancer cells by disrupting microtubule formation.

The synthesis of 7-Chloro-2-(chloromethyl)-5-methylsulfanyl-imidazo[1,2-c]pyrimidine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group interconversions. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to introduce desired substituents with high efficiency.

The pharmacological evaluation of this compound has revealed several interesting findings. In vitro studies indicate that it exhibits moderate activity against certain bacterial strains by inhibiting essential bacterial enzymes. Furthermore, preliminary data suggest that it may have anti-inflammatory properties by modulating cytokine production in immune cells. These findings underscore the potential therapeutic applications of this molecule beyond oncology.

The chemical diversity inherent in imidazopyrimidine derivatives allows for extensive exploration of their biological activities. Researchers are increasingly leveraging computational methods such as molecular docking and virtual screening to predict binding interactions between these compounds and target proteins. These approaches have accelerated the discovery process by identifying promising candidates for experimental validation.

The development of novel synthetic methodologies is another area where this compound has made significant contributions. For instance, recent innovations in catalytic systems have enabled more sustainable synthesis routes with reduced environmental impact. Such advancements are aligning with global efforts to promote green chemistry principles in drug discovery.

The future prospects for 7-Chloro-2-(chloromethyl)-5-methylsulfanyl-imidazo[1,2-c]pyrimidine are vast and exciting. Continued exploration of its pharmacological properties will likely uncover new therapeutic applications across multiple disease areas. Additionally, interdisciplinary collaborations between chemists, biologists, and computer scientists will further enhance our understanding of how these molecules interact with biological systems.

In conclusion, 7-Chloro-2-(chloromethyl)-5-methylsulfanyl-imidazo[1,2-c]pyrimidine (CAS No. 1059191-49-9) represents a valuable scaffold for medicinal chemistry innovation. Its unique structural features and reactivity make it an excellent candidate for further development into novel therapeutic agents. As research progresses, this compound is poised to play a significant role in addressing unmet medical needs through targeted drug design and discovery.